Cas no 124739-58-8 (1-(9H-fluoren-9-yl)-2-methylpropan-2-ol)

• Product Name: 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol
• CAS No: 124739-58-8
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 5823966
• PubChem ID: 165615477
• Update Time: 2025-07-19

1-(9H-fluoren-9-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol
• 124739-58-8
• EN300-1807390

• Inchi： 1S/C17H18O/c1-17(2,18)11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16,18H,11H2,1-2H3
• InChI Key： VKDSHIQRTBNQFT-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol

Chemical Profile of 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol (CAS No. 124739-58-8)

1-(9H-fluoren-9-yl)-2-methylpropan-2-ol, identified by its Chemical Abstracts Service number CAS No. 124739-58-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fluorene core appended to a secondary alcohol group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The fluorene moiety, known for its rigid aromatic system and electronic properties, makes this compound a valuable scaffold for designing novel bioactive molecules.

The structural framework of 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol consists of a fluorene ring system linked to a branched alkyl chain terminated by a secondary hydroxyl group. This configuration introduces both hydrophobic and hydrophilic regions, enabling interactions with biological targets through multiple mechanisms. The presence of the secondary alcohol also provides opportunities for further functionalization, allowing chemists to tailor the compound’s properties for specific applications.

In recent years, the pharmaceutical industry has shown increasing interest in fluorene-based derivatives due to their enhanced metabolic stability and improved binding affinities. Studies have demonstrated that molecules incorporating fluorene moieties often exhibit better pharmacokinetic profiles compared to their non-fluorene counterparts. This has spurred research into developing new therapeutic agents where 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol could serve as an intermediate or lead compound.

One of the most compelling aspects of 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol is its potential in the development of anticancer agents. The rigid structure of the fluorene ring can mimic natural products or bioactive scaffolds that interact with cellular machinery. Recent publications highlight the use of fluorene derivatives in designing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The secondary alcohol in this compound could be exploited to form hydrogen bonds or participate in covalent modifications, enhancing drug-target interactions.

Furthermore, the compound’s utility extends to the field of organic electronics and material science. The electron-deficient nature of the fluorene core makes it an attractive candidate for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have explored similar structures in creating materials with tunable emission properties, which are critical for display technologies and sensors.

The synthesis of 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol typically involves nucleophilic substitution reactions where a fluorinated intermediate reacts with an appropriate electrophile. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

From a biological perspective, the secondary alcohol group in 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol offers multiple avenues for investigation. It can serve as a site for derivatization to introduce pharmacophores or improve solubility. Additionally, the alcohol moiety can participate in hydrogen bonding interactions with biological targets, which is crucial for drug design. Computational studies have begun to elucidate how modifications around this alcohol group can influence binding affinity and selectivity.

The growing body of research on fluorene derivatives underscores their importance as building blocks in medicinal chemistry. As new synthetic strategies are developed, compounds like 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol are likely to find even broader applications across various industries. Whether used as intermediates in drug synthesis or as functional materials, this molecule exemplifies the intersection of organic chemistry and innovation.

In conclusion, 1-(9H-fluoren-9-yl)-2-methylpropan-2-ol (CAS No. 124739-58-8) represents a fascinating compound with diverse potential applications. Its unique structural features, particularly the combination of a rigid fluorene core and a reactive secondary alcohol, make it a valuable asset for researchers exploring new frontiers in pharmaceuticals and materials science. As scientific understanding progresses, we can anticipate further discoveries leveraging this versatile molecule.